Cas no 29461-14-1 ((2S,4aS)-1,1,5,5-Tetramethylhexahydro-1H-2,4a-methanonaphthalen-8(2H)-one)

• Product Name: (2S,4aS)-1,1,5,5-Tetramethylhexahydro-1H-2,4a-methanonaphthalen-8(2H)-one
• CAS No: 29461-14-1
• MF: C₁₅H₂₄O
• MW: 220.350464820862
• CID: 88817
• PubChem ID: 21116680
• Update Time: 2025-04-18

(2S,4aS)-1,1,5,5-Tetramethylhexahydro-1H-2,4a-methanonaphthalen-8(2H)-one Chemical and Physical Properties

Names and Identifiers

• (2S,4aS)-1,1,5,5-Tetramethylhexahydro-1H-2,4a-methanonaphthalen-8(2H)-one
• 2,2,7,7-Tetramethyltricyclo<6.2.1.03.8>-undecan-4-on
• 8-Oxo-6-methyl-5-phenyl-8H-imidazo-<5.1-c><1.4>oxazin
• Picomate
• Valanone b
• 2H-2,4a-Methanonaphthalen-8(5H)-one,hexahydro-1,1,5,5-tetramethyl-,(2r,4ar,8as)-rel-
• EINECS 245-890-3
• 2,2,7,7-Tetramethyltricyclo(6.2.1.0(1,6))-undecan-5-one
• H11424
• 2H-2,4a-Methanonaphthalen-8(5H)-one, hexahydro-1,1,5,5-tetramethyl-, (2R,4aR,8aR)-rel-
• Isolongifolene ketone
• AKOS016010150
• 5916QUE93V
• (3S,6S)-2,2,8,8-tetramethyl-octahydro-1H-2,4a-methanonapthalen-10-one
• 29461-14-1
• Isolongifolanone
• UNII-5916QUE93V
• rel-(2S,4aS)-1,1,5,5-Tetramethylhexahydro-1H-2,4a-methanonaphthalen-8(2H)-one
• NS00083799
• Q27261635
• (2S,4aS)-1,1,5,5-tetramethylhexahydro-2H-2,4a-methanonaphthalen-8(5H)-one
• SCHEMBL9911918
• 2H-2,4a-Methanonaphthalen-8(5H)-one, hexahydro-1,1,5,5-tetramethyl-, (2alpha,4aalpha,8abeta)-
• 33407-62-4
• Isolongifolanone- parent
• DTXCID30819920
• DTXSID5047168
• 2,2,8,8-tetramethyl-octahydro-1H-2,4a-methanonapthalen-10-one
• VCOCESNMLNDPLX-BTXGZQJSSA-N
• 2H-2,4a-Methanonaphthalen-8(5H)-one, 1,3,4,6,7,8a-hexahydro-1,1,5,5-tetramethyl-

• MDL： MFCD26940170
• Inchi： 1S/C15H24O/c1-13(2)7-6-11(16)12-14(3,4)10-5-8-15(12,13)9-10/h10,12H,5-9H2,1-4H3/t10-,12?,15-/m0/s1
• InChI Key： VCOCESNMLNDPLX-BTXGZQJSSA-N
• SMILES： O=C1CCC(C)(C)[C@@]23CC[C@@H](C2)C(C)(C)C31

Computed Properties

• Exact Mass: 220.18300
• Monoisotopic Mass: 220.182715
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 4

Experimental Properties

• Density: 1
• Melting Point: 35°C
• Boiling Point: 286.8 °C at 760 mmHg
• Flash Point: 119.7 °C
• Refractive Index: 1.498-1.503
• PSA: 17.07000
• LogP: 3.81800
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(2S,4aS)-1,1,5,5-Tetramethylhexahydro-1H-2,4a-methanonaphthalen-8(2H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids